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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)oxirane

Cat. No.: B101943 Get Quote

A Technical Guide to 2-(4-Fluorophenyl)oxirane
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and

synthesis of 2-(4-Fluorophenyl)oxirane, a key intermediate in various chemical and

pharmaceutical applications.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 2-
(4-fluorophenyl)oxirane.[1] It is also commonly known by synonyms such as 4-Fluorostyrene

oxide.[1][2][3] The molecule consists of an oxirane (epoxide) ring attached to a fluorophenyl

group at the 4-position.

Molecular Formula: C₈H₇FO[1][4]

Canonical SMILES: C1C(O1)C2=CC=C(C=C2)F[1]

InChI Key: ICVNPQMUUHPPOK-UHFFFAOYSA-N[1][2]

The logical relationship between the IUPAC name and the core chemical structures is depicted

below.
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Logical Structure of 2-(4-Fluorophenyl)oxirane

Phenyl Group

Fluoro- Substitution

Oxirane Ring

A six-carbon aromatic ring (C₆H₅).

A fluorine atom substituent.
The '4-' indicates its position on the phenyl ring.

is substituted by

A three-membered ring containing an oxygen atom.
The '2-' indicates the attachment point to the phenyl group.

2-(4-Fluorophenyl)oxirane

contains a is attached to an

Click to download full resolution via product page

Caption: Relationship between the IUPAC name and its constituent chemical groups.

Physicochemical and Spectral Data
The following table summarizes key quantitative data for 2-(4-Fluorophenyl)oxirane. This

information is critical for experimental design, purification, and analytical characterization.
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Property Value Source(s)

Molecular Weight 138.14 g/mol [1][2][4]

Boiling Point 92 °C at 14 mmHg [2][3][4]

Density 1.167 g/mL at 25 °C [2][3][4]

Refractive Index (n²⁰/D) 1.508 [2][3][4]

Flash Point 22.2 °C (72.0 °F) - closed cup [2][5]

CAS Number 18511-62-1 [1][2]

Spectral Data
1D-NMR, Mass Spectrometry,

and IR spectra are available.
[1]

Synthesis and Experimental Protocols
The synthesis of 2-(4-Fluorophenyl)oxirane typically involves the epoxidation of 4-

fluorostyrene or the reaction of 4-fluorobenzaldehyde with a sulfur ylide. While specific, detailed

protocols from peer-reviewed synthesis journals were not identified in the immediate search,

patent literature describes general methodologies for analogous compounds.[6][7] The

following is a generalized protocol for epoxidation via a sulfur ylide, a common method for

synthesizing epoxides from carbonyl compounds.

Objective: To synthesize 2-(4-Fluorophenyl)oxirane from 4-fluorobenzaldehyde.

Reaction Scheme: 4-Fluorobenzaldehyde + Trimethylsulfoxonium iodide + Base → 2-(4-
Fluorophenyl)oxirane

Materials:

4-Fluorobenzaldehyde

Trimethylsulfoxonium iodide or Trimethylsulfonium iodide

Strong base (e.g., Sodium Hydride (NaH), Potassium tert-butoxide)

Anhydrous solvent (e.g., Dimethyl sulfoxide (DMSO), Tetrahydrofuran (THF))
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Deionized water

Extraction solvent (e.g., Diethyl ether, Ethyl acetate)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Experimental Workflow Diagram:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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